Cas no 200496-85-1 (2-hydroxy-N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide)

• Product Name: 2-hydroxy-N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
• CAS No: 200496-85-1
• MF: C₁₄H₁₃NO₆
• MW: 291.256124258041
• CID: 1389711
• PubChem ID: 3075748
• Update Time: 2025-04-20

2-hydroxy-N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
• DTXSID90942061
• Benzamide, 2-hydroxy-N-(2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-, (1R-(1-alpha,2-alpha,6-alpha))-
• Epoxyquinomicin C
• 2-Hydroxy-N-[2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzene-1-carboximidic acid
• 200496-85-1
• CHEBI:210406

• Inchi： 1S/C14H13NO6/c16-6-14-10(18)5-8(11(19)12(14)21-14)15-13(20)7-3-1-2-4-9(7)17/h1-5,11-12,16-17,19H,6H2,(H,15,20)/t11-,12+,14-/m0/s1
• InChI Key： JNDISHBDOZQLTR-SCRDCRAPSA-N
• SMILES： O1[C@@H]2[C@H](C(=CC([C@]12CO)=O)NC(C1C=CC=CC=1O)=O)O

Computed Properties

• Exact Mass: 291.07429
• Monoisotopic Mass: 291.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylamides